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Compound of Interest

Compound Name: Acetovanillone

Cat. No.: B370764 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acetovanillone (4'-hydroxy-3'-methoxyacetophenone) is a naturally occurring

organic compound that serves as a valuable intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[1] It exhibits anti-inflammatory and antioxidant properties,

primarily through its role as a selective inhibitor of NADPH oxidase.[1][2] For its effective use in

research and development, a high degree of purity is essential. Recrystallization is a robust

and widely used technique for the purification of solid organic compounds.[3][4][5] This method

relies on the principle that the solubility of a compound in a solvent generally increases with

temperature.[4] By dissolving the impure solid in a suitable hot solvent and then allowing it to

cool, the desired compound crystallizes out, leaving the impurities dissolved in the mother

liquor.[6][7]

This document provides a detailed protocol for the purification of acetovanillone using the

recrystallization method.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of acetovanillone is presented

below. This data is critical for handling the compound and for selecting an appropriate

recrystallization solvent.
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Property Value Reference(s)

Chemical Name
4'-Hydroxy-3'-

methoxyacetophenone
[8][9][10][11]

Synonyms Apocynin, Acetoguaiacone [1][8][11]

CAS Number 498-02-2 [1][9][12]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1][10]

Appearance

White to off-white, or yellowish

to brown crystalline

solid/powder.

[1][2][13]

Melting Point 112-116 °C [1][12]

Boiling Point 295-300 °C at 760 mmHg [1][12]

Solubility

Soluble in hot water, ethanol,

acetone, benzene, diethyl

ether, and chloroform.[2][11]

[12][14] Practically insoluble in

petroleum ether.[11] Limited

solubility in cold water.[2]

[2][11][12][14]

Hazard Statements

Causes skin irritation (H315),

serious eye irritation (H319),

and may cause respiratory

irritation (H335).[8][10]

[8][10]

Precautionary Statements

Wear protective gloves, eye

protection, and face protection.

Avoid breathing dust. Use only

in a well-ventilated area. Wash

skin thoroughly after handling.
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This protocol details the purification of crude acetovanillone using a single-solvent

recrystallization method with water. Water is a suitable solvent as acetovanillone's solubility is

significantly higher in hot water than in cold water.[2][12][13]

Materials and Equipment:

Crude Acetovanillone

Deionized Water

Erlenmeyer flasks (250 mL and 100 mL)

Hot plate with magnetic stirring capability

Magnetic stir bar

Graduated cylinders

Buchner funnel and flask

Filter paper

Glass stirring rod

Spatula

Ice bath

Drying oven or vacuum desiccator

Workflow Diagram:

Caption: Experimental workflow for the purification of Acetovanillone.

Procedure:

Dissolution of Crude Acetovanillone: a. Place approximately 5.0 g of crude acetovanillone
into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar. b. In a separate 100 mL

Erlenmeyer flask, heat approximately 150 mL of deionized water to boiling on a hot plate. c.
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Add a small portion of the hot water (e.g., 50 mL) to the flask containing the acetovanillone.

d. Heat the mixture on the hot plate with stirring. Continue to add small portions of hot water

until all the acetovanillone has just dissolved.[4] It is crucial to use the minimum amount of

hot solvent necessary to achieve a saturated solution.[5]

Removal of Insoluble Impurities (Hot Filtration - Optional): a. If the hot solution contains

visible insoluble impurities (e.g., dust, solid particles), perform a hot gravity filtration. b. Place

a short-stemmed funnel with fluted filter paper into the neck of a clean 250 mL Erlenmeyer

flask. c. Heat the receiving flask with a small amount of boiling solvent to keep the funnel

warm and prevent premature crystallization. d. Carefully and quickly pour the hot

acetovanillone solution through the fluted filter paper. e. If crystallization occurs in the

funnel, add a small amount of hot solvent to redissolve the crystals.

Crystallization: a. Remove the flask containing the clear filtrate from the heat source and

cover it with a watch glass. b. Allow the solution to cool slowly and undisturbed to room

temperature. Slow cooling promotes the formation of larger, purer crystals.[5][7] c. Once the

flask has reached room temperature and crystal formation appears complete, place it in an

ice bath for at least 30 minutes to maximize the yield of the purified product.

Collection of Crystals: a. Set up a Buchner funnel with a piece of filter paper that fits snugly

and covers all the holes. b. Wet the filter paper with a small amount of ice-cold deionized

water to ensure a good seal with the funnel.[6] c. Turn on the vacuum source and pour the

cold crystal slurry into the center of the Buchner funnel. d. Use a spatula to transfer any

remaining crystals from the flask. A small amount of the cold filtrate can be used to rinse the

flask.

Washing the Crystals: a. With the vacuum still applied, wash the crystals on the filter paper

with a small portion (e.g., 5-10 mL) of ice-cold deionized water.[15] This helps to remove any

soluble impurities adhering to the crystal surfaces. b. Be brief with the washing, as excessive

washing can dissolve some of the product, reducing the overall yield.

Drying the Purified Crystals: a. Continue to draw air through the Buchner funnel for 15-20

minutes to partially dry the crystals. b. Transfer the purified crystals from the filter paper to a

pre-weighed watch glass. c. Dry the crystals to a constant weight, either in a drying oven at a

temperature well below the melting point (e.g., 60-70 °C) or in a vacuum desiccator.
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Characterization: a. Weigh the final, dried product to calculate the percentage yield. b.

Determine the melting point of the purified acetovanillone. A sharp melting point close to the

literature value (112-116 °C) is an indicator of high purity.

Hypothetical Data Presentation
The following table illustrates how quantitative data from the purification process should be

recorded and presented.

Parameter Value

Mass of Crude Acetovanillone 5.00 g

Mass of Watch Glass 45.15 g

Mass of Watch Glass + Dry Crystals 49.40 g

Mass of Purified Acetovanillone 4.25 g

Recovery Yield (%) 85.0%

Melting Point Range (Observed) 114-116 °C

Melting Point Range (Literature) 112-116 °C

Calculation for Recovery Yield: (Mass of Purified Acetovanillone / Mass of Crude

Acetovanillone) x 100%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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